(1s,3s)-3-amino-1-(pyridin-2-yl)cyclobutan-1-ol, cis
Overview
Description
(1s,3s)-3-amino-1-(pyridin-2-yl)cyclobutan-1-ol, cis (hereafter referred to as “cis-3-amino-1-pyridin-2-ylcyclobutan-1-ol”) is a cyclic amine-containing compound with a pyridin-2-yl ring. It is of interest to researchers due to its potential to act as a chiral auxiliary in asymmetric synthesis and its potential use in pharmaceuticals.
Scientific Research Applications
Cis-3-amino-1-pyridin-2-ylcyclobutan-1-ol has a number of potential applications in scientific research. It has been used as a chiral auxiliary in asymmetric synthesis, allowing for the synthesis of optically active compounds. It has also been used in the synthesis of peptidomimetics, which are compounds that mimic the structure and function of peptides. Additionally, cis-3-amino-1-pyridin-2-ylcyclobutan-1-ol has been used as a building block for the synthesis of biologically active compounds, such as drugs, and as a ligand in the synthesis of metal complexes.
Mechanism of Action
The mechanism of action of cis-3-amino-1-pyridin-2-ylcyclobutan-1-ol is not yet fully understood. However, it is known that the compound acts as a chiral auxiliary in asymmetric synthesis, allowing for the synthesis of optically active compounds. It is also known that the compound can act as a ligand in the synthesis of metal complexes, and that it can act as a building block for the synthesis of biologically active compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of cis-3-amino-1-pyridin-2-ylcyclobutan-1-ol are largely unknown. However, it is known that the compound has the potential to act as a ligand in the synthesis of metal complexes, and that it can act as a building block for the synthesis of biologically active compounds. It is also possible that the compound could have an effect on the activity of enzymes and other proteins.
Advantages and Limitations for Lab Experiments
The use of cis-3-amino-1-pyridin-2-ylcyclobutan-1-ol in laboratory experiments offers a number of advantages. The compound is relatively easy to synthesize, and it can act as a chiral auxiliary in asymmetric synthesis, allowing for the synthesis of optically active compounds. Additionally, it can act as a ligand in the synthesis of metal complexes and as a building block for the synthesis of biologically active compounds.
However, there are also some limitations to the use of cis-3-amino-1-pyridin-2-ylcyclobutan-1-ol in laboratory experiments. The compound is not yet fully understood, so its effects on biochemical and physiological processes are not yet known. Additionally, the compound is not widely available, so it may be difficult to obtain in sufficient quantities for laboratory experiments.
Future Directions
There are a number of potential future directions for research on cis-3-amino-1-pyridin-2-ylcyclobutan-1-ol. Further research could be conducted on the compound’s mechanism of action and its effects on biochemical and physiological processes. Additionally, research could be conducted on the compound’s potential applications in asymmetric synthesis and the synthesis of biologically active compounds. Finally, research could be conducted on the development of new methods for the synthesis of cis-3-amino-1-pyridin-2-ylcyclobutan-1-ol and the development of new applications for the compound.
Synthesis Methods
The synthesis of cis-3-amino-1-pyridin-2-ylcyclobutan-1-ol is a multi-step process that begins with the synthesis of the cyclobutan-1-ol precursor. This can be achieved through the reaction of 2-methyl-1,3-dioxolane and pyridine in the presence of a Lewis acid catalyst, such as tin(IV) chloride. The resulting product is then reacted with hydroxylamine hydrochloride in the presence of a base, such as sodium hydroxide, to form the desired cis-3-amino-1-pyridin-2-ylcyclobutan-1-ol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1s,3s)-3-amino-1-(pyridin-2-yl)cyclobutan-1-ol, cis involves the following steps: protection of the hydroxyl group, reduction of the pyridine ring, and cyclization of the resulting compound with an amine.", "Starting Materials": [ "2-pyridinecarboxaldehyde", "cyclobutanone", "sodium borohydride", "acetic anhydride", "ammonium chloride", "sodium hydroxide", "ethanol" ], "Reaction": [ "Protection of the hydroxyl group in cyclobutanone with acetic anhydride and sodium hydroxide", "Reduction of 2-pyridinecarboxaldehyde with sodium borohydride to form 2-pyridinecarboxylic acid", "Esterification of 2-pyridinecarboxylic acid with the protected cyclobutanone to form the corresponding ester", "Reduction of the pyridine ring in the ester with sodium borohydride to form the corresponding alcohol", "Cyclization of the alcohol with ammonium chloride in ethanol to form (1s,3s)-3-amino-1-(pyridin-2-yl)cyclobutan-1-ol, cis" ] } | |
CAS RN |
2703774-27-8 |
Molecular Formula |
C9H12N2O |
Molecular Weight |
164.2 |
Purity |
95 |
Origin of Product |
United States |
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